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Compound of Interest

Compound Name: Gigasept

Cat. No.: B1199949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the antimicrobial spectrum

of the Gigasept® family of disinfectants. The following sections detail the quantitative

antimicrobial efficacy, the experimental protocols used for validation, and the mechanisms of

action for various Gigasept® formulations.

Quantitative Antimicrobial Efficacy
The Gigasept® product line exhibits a broad spectrum of activity against bacteria,

mycobacteria, yeasts, fungi, viruses, and spores. The efficacy is determined by the specific

formulation, concentration, and contact time. The following tables summarize the quantitative

data for several Gigasept® products based on European Norm (EN) standards.

Gigasept® FF (new)
Active Ingredient: Succinic dialdehyde
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Efficacy Test Standard(s) Concentration Contact Time

Bactericidal EN 13727, EN 14561 5% 15 min

4% 30 min

2% 60 min

Yeasticidal EN 13624, EN 14562 5% 15 min

4% 30 min

2% 60 min

Tuberculocidal EN 14348, EN 14563 5% 15 min

4% 30 min

2% 60 min

Mycobactericidal EN 14348, EN 14563 7% 15 min

5% 30 min

3% 60 min

Virucidal (enveloped

viruses incl. HIV, HBV,

HCV)

EN 14476, EN 17111 1% 15 min

Virucidal EN 14476, EN 17111 6% 60 min

Fungicidal EN 13624, EN 14562 6% 60 min

Sporicidal (C. difficile) EN 17126 6% 8 hours

Gigasept® instru AF
Active Ingredients: Cocospropylene diamineguanidine diacetate, Phenoxypropanols,

Benzalkoniumchloride.[1]
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Efficacy Test Standard(s) Concentration Contact Time

Bactericidal EN 13727, EN 14561 3% 15 min

2% 30 min

1.5% 60 min

Yeasticidal EN 13624, EN 14562 3% 15 min

2% 30 min

1.5% 60 min

Mycobactericidal EN 14348, EN 14563 3% 15 min

2% 30 min

1.5% 60 min

Virucidal (enveloped

viruses incl. HIV, HBV,

HCV)

EN 14476, EN 17111 1% 10 min

Adenovirus - 3% 60 min

Polyoma SV40 - 3% 60 min

Ultrasonic Bath

(Bactericidal,

Yeasticidal,

Mycobactericidal)

- 3% 5 min

Gigasept® AF
Active Ingredients: Didecyldimethylammonium chloride, Phenoxypropanols, Aminoalkylglycine.

[2]
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Efficacy Concentration Contact Time

Bacteria and Yeasts 4% 5 min

3% 15 min

1.5% 30 min

Enveloped viruses (incl. HIV,

HBV, HCV)
0.5% 15 min

Adenovirus 4% 60 min

Papovavirus 4% 30 min

Rotavirus 0.25% 5 min

Ultrasonic Bath (Bacteria,

Yeasts, enveloped viruses)
4% 10 min

Gigasept® granulate
Active Ingredients: Sodium percarbonate, Tetraacetylethylenediamine (TAED).[3]
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Efficacy Test Standard(s) Concentration Contact Time

Bactericidal EN 13727, EN 14561 2% 5 min

1% 30 min

Tuberculocidal EN 14348, EN 14563 2% 15 min

1% 30 min

Levurocidal EN 13624, EN 14562 2% 5 min

1% 30 min

Virucidal EN 14476 2% 30 min

1% 60 min

Sporicidal (Clostridium

difficile)
EN 13704 2% 5 min

1% 15 min

Sporicidal (Bacillus

subtilis)
EN 13704 2% 15 min

Gigasept® OPA
Active Ingredient: Ortho-phthalaldehyde (OPA)

Efficacy Temperature Contact Time

High-Level Disinfection

(Bacteria, Fungi, Viruses,

Spores)

25°C at least 5 minutes

Mechanisms of Action
The broad antimicrobial spectrum of the Gigasept® family is achieved through a variety of

active ingredients that target different microbial structures and metabolic pathways.
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Aldehyde-Based Formulations (Gigasept® FF,
Gigasept® OPA)

Succinic dialdehyde and Ortho-phthalaldehyde (OPA): These aldehydes exert their

antimicrobial effect by interacting with the outer layers of microorganisms.[4] They form

cross-links with primary amino groups in proteins and other biomolecules on the cell surface.

[4][5] This cross-linking stabilizes the cell envelope, inhibits essential cellular functions, and

can lead to cell death.[5] OPA, in particular, is noted for its rapid action and its ability to

penetrate the outer layers of gram-negative bacteria.[5] Under alkaline conditions, the

sporicidal effect of OPA is enhanced.[6]

Quaternary Ammonium Compound-Based Formulations
(Gigasept® instru AF, Gigasept® AF)

Didecyldimethylammonium chloride (DDAC) and Benzalkonium Chloride: These are cationic

surfactants that disrupt microbial cell membranes.[7][8] Their positively charged nitrogen

atom interacts with the negatively charged phospholipids in the cell membrane, leading to a

breakdown of the membrane's integrity.[7][9] This disruption causes the leakage of essential

intracellular components, ultimately resulting in cell death.[7][10] These compounds are

effective against a broad range of bacteria (both Gram-positive and Gram-negative), fungi,

and enveloped viruses.[7][8][9]

Phenoxypropanols: This active ingredient also contributes to the antimicrobial efficacy,

although its specific mechanism is not as extensively detailed in the provided search results.

Oxidizing Agent-Based Formulations (Gigasept®
granulate)

Sodium Percarbonate and TAED (Tetraacetylethylenediamine): In an aqueous solution,

sodium percarbonate decomposes to produce hydrogen peroxide.[11] TAED acts as an

activator, reacting with the hydrogen peroxide to form peracetic acid, a potent oxidizing

agent.[11][12][13] Peracetic acid has a higher oxidation potential than hydrogen peroxide

and is effective at lower temperatures.[12][14] It kills microorganisms, including bacteria,

viruses, fungi, and spores, by oxidizing their cell components.[12][14]
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Experimental Protocols (Based on European Norms)
The antimicrobial efficacy of Gigasept® products is validated using standardized European

Norm (EN) test methods. These protocols are designed to simulate practical conditions and

ensure the reliability and comparability of results.

Phase 2, Step 1: Quantitative Suspension Tests
These tests evaluate the efficacy of a disinfectant in suspension.

EN 13727: Bactericidal Activity: This test assesses the ability of a product to reduce the

number of viable bacteria.[15][16][17][18] A sample of the disinfectant is added to a bacterial

suspension with an interfering substance (simulating clean or dirty conditions).[16][19] After a

defined contact time and temperature, the bactericidal action is neutralized, and the surviving

bacteria are counted.[15] A log reduction of ≥ 5 is typically required for disinfectants.[15]

EN 13624: Fungicidal and Yeasticidal Activity: This standard follows a similar principle to EN

13727 but uses fungal or yeast strains as the test organisms.

EN 14476: Virucidal Activity: This test evaluates the efficacy against specific viruses,

including poliovirus, adenovirus, and murine norovirus for a "virucidal" claim.[20][21] A

suspension of the test virus is exposed to the disinfectant under defined conditions.[20][22]

After neutralization, the remaining viral infectivity is quantified using cell cultures.[20] A log

reduction of ≥ 4 (99.99%) in virus titer is required to pass.[20]

EN 17126: Sporicidal Activity: This standard assesses the efficacy of a disinfectant against

bacterial spores, which are highly resistant. The methodology is similar to other suspension

tests, but with specific considerations for handling and enumerating viable spores.

Phase 2, Step 2: Quantitative Carrier Tests
These tests simulate the disinfection of contaminated surfaces.

EN 14561: Bactericidal Activity for Instruments: A bacterial suspension, mixed with an

interfering substance, is dried onto a carrier (e.g., a glass slide).[23] The carrier is then

immersed in the disinfectant solution for a specified time.[23] After neutralization, the
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surviving bacteria are recovered and counted.[23] A log reduction of ≥ 5 is required for a

pass.[23]

EN 14562: Fungicidal and Yeasticidal Activity for Instruments: This test follows the same

principle as EN 14561 but uses fungal or yeast strains.[24][25] A log reduction of ≥ 4 is

required.[24][25]

EN 14563: Mycobactericidal and Tuberculocidal Activity for Instruments: This standard is

crucial for evaluating efficacy against mycobacteria, which have a waxy cell wall that makes

them more resistant.[26] The test uses mycobacterial strains dried onto a carrier.[26][27] A

log reduction of ≥ 4 is required to demonstrate efficacy.[26][27]

Visualized Workflows and Relationships
The following diagrams illustrate the logical flow of the experimental protocols and the

relationships between different testing phases.
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Phase 1: Basic Activity

Phase 2: Simulated Use

Step 1: Suspension Tests Step 2: Carrier Tests

Phase 3: In-Use

Basic Suspension Tests
(e.g., EN 1040, EN 1275)

EN 13727
Bactericidal informs

EN 13624
Fungicidal/Yeasticidal

 informs

EN 14561
Bactericidal (Instruments)

 leads to

EN 14563
Mycobactericidal (Instruments)

 informs

EN 14562
Fungicidal (Instruments)

 leads to
EN 14476
Virucidal Field/In-Use Tests

 validates for
EN 17126
Sporicidal

 validates for

 validates for

 validates for

 validates for
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Caption: European Norm disinfectant testing phases.
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Start

Preparation

Prepare microbial suspension

Prepare disinfectant solution

Prepare interfering substance

Mixing Add disinfectant to microbial suspension and interfering substance

Contact Time Incubate at specified temperature for a defined time

Neutralization Stop disinfectant action with a validated neutralizer

Enumeration Plate and incubate to count surviving microorganisms

Calculation Determine log reduction compared to control

End

Click to download full resolution via product page

Caption: Generalized workflow for EN quantitative suspension tests.
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Start

Inoculation
Apply microbial suspension with interfering substance to a carrier (e.g., glass slide)

Dry the carrier

Exposure Immerse the inoculated carrier in the disinfectant solution

Contact Time Incubate at specified temperature for a defined time

Neutralization & Elution Transfer carrier to a neutralizer and elute surviving microorganisms

Enumeration Plate and incubate to count surviving microorganisms

Calculation Determine log reduction compared to control

End

Click to download full resolution via product page

Caption: Generalized workflow for EN quantitative carrier tests.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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